![molecular formula C12H15FN2O2 B7475420 N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide](/img/structure/B7475420.png)
N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide, also known as DAA-1106, is a small molecule drug that has been extensively studied for its potential therapeutic applications. DAA-1106 belongs to the family of benzamide derivatives and is a selective agonist for the peripheral benzodiazepine receptor (PBR). The PBR is a transmembrane protein that is primarily expressed in the mitochondria of cells and is involved in various physiological processes, including cell proliferation, apoptosis, and inflammation.
Mechanism of Action
N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide binds to the PBR, which is primarily expressed in the mitochondria of cells. The PBR is involved in various physiological processes, including cell proliferation, apoptosis, and inflammation. This compound binds to the PBR and activates it, leading to downstream signaling pathways that result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In neurology, this compound has been shown to reduce inflammation in the brain and protect against neurodegeneration. In oncology, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In immunology, this compound has been shown to reduce inflammation and modulate the immune response.
Advantages and Limitations for Lab Experiments
N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide has several advantages for use in laboratory experiments. It is a highly selective agonist for the PBR, making it suitable for studying the effects of PBR activation on various physiological processes. It is also a small molecule drug, making it easy to administer and study. However, this compound has some limitations, including its potential toxicity at high doses and its limited solubility in water.
Future Directions
There are several future directions for the study of N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide. In neurology, this compound could be studied further for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, this compound could be studied further for its potential as a cancer treatment. In immunology, this compound could be studied further for its potential as an anti-inflammatory agent. Additionally, the development of new analogs of this compound could lead to the discovery of more potent and selective PBR agonists.
Synthesis Methods
The synthesis of N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide involves the reaction of 2-fluoro-N-methylbenzamide with dimethylformamide dimethyl acetal (DMF-DMA) in the presence of a base such as potassium carbonate. The reaction yields this compound as a white powder with a purity of over 99%. The synthesis of this compound has been optimized to improve its yield and purity, making it suitable for use in scientific research.
Scientific Research Applications
N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and immunology. In neurology, this compound has been shown to have neuroprotective effects and can reduce inflammation in the brain. In oncology, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In immunology, this compound has been shown to modulate the immune response and reduce inflammation.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-oxoethyl]-2-fluoro-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O2/c1-14(2)11(16)8-15(3)12(17)9-6-4-5-7-10(9)13/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPWFEWRIWLGDTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN(C)C(=O)C1=CC=CC=C1F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.